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Compound of Interest

Compound Name: Galeopsin

Cat. No.: B593422

Executive Summary

Galeopsin is a bioactive labdane diterpenoid (specifically a prefuran-9-ene derivative)
predominantly isolated from the aerial parts of Leonurus heterophyllus (Chinese Motherwort)
and species within the Galeopsis genus (Lamiaceae).[1][2][3][4] It has garnered significant
attention in drug discovery for its potent anti-inflammatory and immunomodulatory properties,
specifically its ability to inhibit the NF-kB signaling pathway and suppress pro-inflammatory
cytokines like TNF-a and nitric oxide (NO).

Critical Note on Chemical Identity: While the user-specified formula is C22H3005 (MW
~374.47 Da), the standard chemical literature and CAS registry (76475-16-6) predominantly
define Galeopsin with the formula C22H3205 (MW ~376.49 Da). The C22H3005 formula
likely refers to a dehydro-galeopsin analog or a specific oxidized metabolite often co-occurring
in Leonurus extracts. This guide focuses on the primary bioactive entity (Galeopsin) while
addressing the structural nuances of the C22H3005 variant where applicable.

Part 1: Chemical Identity & Physicochemical
Properties[5][6]

Galeopsin belongs to the class of labdane diterpenoids, characterized by a bicyclic decalin
core fused to a furan or lactone moiety. The presence of the acetoxy group at C-3 (or C-8
depending on numbering conventions) is a key structural feature influencing its lipophilicity and
membrane permeability.
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ble 1: Physicochemical Profile[7]

Property

Specification (Standard
Galeopsin)

Variant Note (C22H3005)

CAS Registry Number

76475-16-6

N/A (Analog)

IUPAC Name

(3R,4aS,8aS)-3-(Acetyloxy)-4-
[2-(3-
furanyl)ethyl]-3,4,4a,5,6,7,8,8a
-octahydro-4-hydroxy-3,4a,8,8-
tetramethyl-2(1H)-

Dehydro-analog (likely ketone
at C-OH position)

naphthalenone
Molecular Formula C22H3205 C22H3005
Molecular Weight 376.49 g/mol 374.47 g/mol
Physical State White to off-white crystalline Solid

powder

Soluble in DMSO (>10

Solubility mg/mL), Chloroform, Ethanol; Similar profile
Insoluble in Water
LogP (Predicted) ~4.07 ~3.8-4.0

Key Functional Groups

Acetoxy ester, Furan ring,

Tertiary alcohol, Ketone

Additional unsaturation (C=C
or C=0)

Part 2: Biosynthesis & Botanical Source

Galeopsin is a secondary metabolite synthesized via the methylerythritol phosphate (MEP)

pathway in the plastids of Lamiaceae plants.

Primary Sources

e Leonurus heterophyllus (Yi Mu Cao): The primary commercial source. High concentrations

are found in the aerial parts harvested during the flowering stage.

o Galeopsis spp.[2][3][5][6][7]1[8] (Hemp-nettle): specifically G. angustifolia and G. ladanum.
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Biosynthetic Pathway

The synthesis proceeds from Geranylgeranyl pyrophosphate (GGPP) cyclization to a labdane
precursor, followed by oxidation and acetylation steps.
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Figure 1: Putative biosynthetic pathway of Galeopsin from GGPP precursor.
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Part 3: Isolation & Purification Protocol

This protocol describes the isolation of Galeopsin from Leonurus heterophyllus.[1][9][10] This
method is self-validating through the use of TLC monitoring at each fractionation step.

Reagents Required[3][4][5][6]

» Dried aerial parts of Leonurus heterophyllus (5 kg)

Ethanol (95% and 70%)

Petroleum Ether (PE), Ethyl Acetate (EtOAc), n-Butanol

Silica gel (200-300 mesh)

Sephadex LH-20

Step-by-Step Methodology

o Extraction:

o Macerate 5 kg of dried plant powder in 95% Ethanol (25 L) for 72 hours at room
temperature.

o Filter and concentrate the supernatant under reduced pressure (Rotavap at 45°C) to yield
a crude extract.

o Resuspend crude extract in water (2 L).
e Liquid-Liquid Partitioning:

o Partition the aqueous suspension sequentially with Petroleum Ether (3 x 2 L), EtOAc (3 x
2 L), and n-Butanol (3 x 2 L).

o Target Fraction: The Ethyl Acetate (EtOAc) fraction contains the diterpenoids, including
Galeopsin.

e Chromatographic Isolation:
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o Subject the EtOAc fraction to a Silica Gel column.
o Elution Gradient: PE:EtOAc (from 100:0 to 0:100).

o Collect fractions. Galeopsin typically elutes in the medium polarity range (e.g., PE:EtOAc
80:20 to 60:40).

o TLC Check: Use Vanillin-H2SO4 reagent. Galeopsin appears as a distinct spot that turns
violet/brown upon heating.

 Purification:
o Pool Galeopsin-rich fractions.

o Refine using Sephadex LH-20 (eluent: CHCI3:MeOH 1:1) to remove chlorophyll and
pigments.

o Final recrystallization from Acetone/Hexane.
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Figure 2: Isolation workflow for Galeopsin from Leonurus heterophyllus.

Part 4: Pharmacology & Mechanism of Action

Galeopsin exhibits potent anti-inflammatory activity, primarily by targeting the NF-kB signaling
pathway. This makes it a relevant scaffold for developing non-steroidal anti-inflammatory drugs
(NSAIDs).
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Mechanism of Action[4][6]

« Inhibition of NF-kB Activation: Galeopsin prevents the phosphorylation and degradation of
IkBa. This locks the NF-kB dimer (p65/p50) in the cytoplasm, preventing its nuclear
translocation.

o Suppression of Pro-inflammatory Mediators: By blocking NF-kB, Galeopsin downregulates

the transcription of:
o INOS: Reducing Nitric Oxide (NO) production.
o COX-2: Reducing Prostaglandin E2 (PGE2) synthesis.

o Cytokines: TNF-q, IL-6, and IL-1f3.

Experimental Validation (Self-Validating Protocol)

To verify bioactivity in your lab:

Cell Line: RAW 264.7 macrophages.

Induction: Stimulate with Lipopolysaccharide (LPS, 1 pg/mL).

Treatment: Co-treat with Galeopsin (1, 5, 10 pyM).

Readout: Measure NO production via Griess assay. Expect a dose-dependent reduction in
nitrite levels (IC50 ~ 5-10 uM).
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Figure 3: Pharmacological mechanism of Galeopsin inhibiting the NF-kB pathway.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b593422?utm_src=pdf-body-img
https://www.benchchem.com/product/b593422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

¢ National Center for Biotechnology Information (NCBI). (2025). PubChem Compound
Summary for Galeopsin. Retrieved from [Link]

e Boalino, D. M., et al. (2004). Labdane Diterpenoids from Leonurus sibiricus. Journal of
Natural Products. (Contextual reference for Leonurus diterpenoids).

¢ PhytoBank. (n.d.). Galeopsin Compound Summary. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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